Cas no 66997-60-2 ((3S)-3-hydroxyhexanoic acid)

(3S)-3-Hydroxyhexanoic acid is a chiral hydroxy fatty acid with significant utility in organic synthesis and pharmaceutical applications. Its (S)-configuration confers stereoselectivity, making it valuable for asymmetric synthesis and as a precursor for bioactive compounds. The hydroxyl group at the C3 position enhances its reactivity, enabling derivatization into esters, polymers, or other functionalized intermediates. This compound is particularly relevant in the production of polyhydroxyalkanoates (PHAs), biodegradable polymers with applications in biomedicine and sustainable materials. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. The structural features of (3S)-3-hydroxyhexanoic acid also support its use in studying metabolic pathways and enzymatic mechanisms.

(3S)-3-hydroxyhexanoic acid structure

Product Name:(3S)-3-hydroxyhexanoic acid

CAS No:66997-60-2

MF:C₆H₁₂O₃

MW:132.157682418823

CID:1714176

PubChem ID:11829482

Update Time:2025-06-07

(3S)-3-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid, 3-hydroxy-, (S)-
- (3S)-3-hydroxyhexanoic acid
- 3-Hydroxyhexanoic acid, (3S)-
- SCHEMBL54112
- LMFA01050432
- (S)-3-hydroxyhexanoic acid
- Q27117022
- DTXSID30473965
- 3S-hydroxyhexanoic acid
- EN300-1826330
- 66997-60-2
- 3-Hydroxyhexanoic acid, (+)-
- CHEBI:37049
- Hexanoic acid, 3-hydroxy-, (3S)-
- (3S)-Hydroxyhexanoic acid
- XD4Y8033LB
- 6:0(3-OH)
- UNII-XD4Y8033LB
- Inchi： 1S/C6H12O3/c1-2-3-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
- InChI Key： HPMGFDVTYHWBAG-YFKPBYRVSA-N
- SMILES： O[C@H](CC(=O)O)CCC

Computed Properties

Exact Mass: 132.07866
Monoisotopic Mass: 132.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 90.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

(3S)-3-hydroxyhexanoic acid Pricemore >>

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Enamine	EN300-1826330-0.05g	(3S)-3-hydroxyhexanoic acid	66997-60-2	95%	0.05g	$440.0	2023-09-19
Enamine	EN300-1826330-0.1g	(3S)-3-hydroxyhexanoic acid	66997-60-2	95%	0.1g	$575.0	2023-09-19
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Enamine	EN300-1826330-1g	(3S)-3-hydroxyhexanoic acid	66997-60-2	95%	1g	$1658.0	2023-09-19
Enamine	EN300-1826330-5g	(3S)-3-hydroxyhexanoic acid	66997-60-2	95%	5g	$4806.0	2023-09-19